Cas no 1221341-14-5 (5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole)
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
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- 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole
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- MDL: MFCD14707622
- Inchi: 1S/C10H17ClN2O3S/c1-3-16-6-4-5-13-9(7-11)8-12-10(13)17(2,14)15/h8H,3-7H2,1-2H3
- InChI Key: MOVKHQPIXPSSJG-UHFFFAOYSA-N
- SMILES: ClCC1=CN=C(N1CCCOCC)S(C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 318
- Topological Polar Surface Area: 69.6
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 446.7±55.0 °C at 760 mmHg
- Flash Point: 200.7±31.5 °C
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420838-1 g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole |
1221341-14-5 | 1g |
€467.00 | 2023-04-24 | ||
| abcr | AB420838-5 g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole |
1221341-14-5 | 5g |
€722.60 | 2023-04-24 | ||
| abcr | AB420838-10 g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole |
1221341-14-5 | 10g |
€935.60 | 2023-04-24 | ||
| Chemenu | CM330374-1g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1h-imidazole |
1221341-14-5 | 95%+ | 1g |
$657 | 2023-01-19 | |
| Chemenu | CM330374-10g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1h-imidazole |
1221341-14-5 | 95%+ | 10g |
$2396 | 2023-01-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193765-2g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1h-imidazole |
1221341-14-5 | 98% | 2g |
¥9741.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193765-10g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1h-imidazole |
1221341-14-5 | 98% | 10g |
¥18691.00 | 2024-08-09 | |
| abcr | AB420838-1g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole; . |
1221341-14-5 | 1g |
€467.00 | 2025-04-22 | ||
| abcr | AB420838-5g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole; . |
1221341-14-5 | 5g |
€722.60 | 2025-04-22 | ||
| abcr | AB420838-10g |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole; . |
1221341-14-5 | 10g |
€935.60 | 2025-04-22 |
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole
Introduction to 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole (CAS No: 1221341-14-5)
5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1221341-14-5, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their biological activity and role in drug development. The presence of multiple functional groups, including a chloromethyl moiety, an ethoxypropyl side chain, and a methanesulfonyl group, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal applications.
The structural features of 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole contribute to its reactivity and potential biological activity. The chloromethyl group is particularly noteworthy as it can participate in nucleophilic substitution reactions, allowing for further functionalization and the creation of more complex molecular structures. This property is highly valuable in drug discovery, where the ability to modify and tailor molecules is crucial for optimizing their pharmacological profiles.
Additionally, the ethoxypropyl side chain introduces a hydrophobic region to the molecule, which can influence its solubility and interaction with biological targets. The methanesulfonyl group, on the other hand, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design. These combined features suggest that 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole could serve as a valuable building block for the synthesis of novel therapeutic agents.
In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazoles are known to exhibit properties such as antifungal, antibacterial, antiviral, and anticancer effects. The specific arrangement of functional groups in 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole may contribute to its potential utility in these areas. For instance, the chloromethyl group can be used to link this compound to other bioactive molecules or to introduce new functionalities through cross-coupling reactions.
One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The ability to modify its structure allows researchers to fine-tune its interactions with specific biological targets, such as enzymes or receptors. This level of precision is essential for developing drugs that are both effective and have minimal side effects. The methanesulfonyl group, in particular, has been shown to improve binding affinity by increasing the molecular surface area and hydrophobic interactions with target proteins.
Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole exemplifies how careful consideration of molecular structure can lead to compounds with enhanced biological activity. By studying how different functional groups influence the compound's properties, scientists can gain insights into how to optimize drug candidates for clinical use.
The synthesis of 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully managed to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before, which bodes well for future applications.
Another area where this compound shows promise is in materials science. Imidazole derivatives have been explored for their potential use in polymers and coatings due to their thermal stability and chemical resistance. The unique combination of functional groups in 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole could make it a suitable candidate for developing novel materials with enhanced performance characteristics.
The pharmaceutical industry is always on the lookout for new compounds that can be developed into drugs. 5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole represents an exciting opportunity for researchers due to its diverse range of potential applications. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this one.
In conclusion,5-(Chloromethyl)-1-(3-ethoxypropyl)-2-methanesulfonyl-1H-imidazole (CAS No: 1221341-14-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing new drugs and advanced materials. As research progresses, we can expect to see even more innovative applications emerge from this versatile molecule.
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